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Compound of Interest

Compound Name: chromozym TH

Cat. No.: B1668914 Get Quote

For researchers, scientists, and drug development professionals, this document provides

detailed application notes and protocols for the preparation, storage, and use of Chromozym
TH, a chromogenic substrate for serine proteases, particularly thrombin.

Introduction
Chromozym TH (Tosyl-Gly-Pro-Arg-4-nitranilide acetate) is a valuable tool for the

determination of serine protease activity, with a high specificity for thrombin.[1][2][3] The

enzymatic cleavage of Chromozym TH by thrombin releases the chromophore p-nitroaniline

(pNA), which can be quantified spectrophotometrically at 405 nm. The rate of pNA formation is

directly proportional to the thrombin activity in the sample. This document outlines the

necessary protocols for the effective use of Chromozym TH in research and development

settings.

Solution Preparation and Storage
Proper preparation and storage of Chromozym TH solutions are critical for obtaining accurate

and reproducible results. The following tables summarize the key quantitative data for the

preparation of required solutions.

Table 1: Reagent and Solution Preparation
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Solution/Reagent Component Concentration
Preparation
Instructions

Tris Buffer Tris 50 mM

Dissolve 605.5 mg of

Tris and 1.33 g of

NaCl in approximately

75 mL of double-

distilled water. Adjust

the pH to 8.3 with 2 M

HCl. Bring the final

volume to 100 mL with

double-distilled water.

For preservation, 100

mg of BSA and 100

mg of sodium azide

can be added.[1]

NaCl 227 mM

Chromozym TH

Solution
Chromozym TH 1.9 mM

Dissolve 5 mg of

Chromozym TH in 4

mL of double-distilled

water.[1]

Table 2: Solution Storage and Stability
Solution Storage Temperature Stability

Chromozym TH (powder) +15 to +25°C
Stable through the expiry date

on the label.[1]

Tris Buffer +2 to +8°C
At least 3 months (with

preservative).[1]

Chromozym TH Solution (1.9

mM)
+2 to +8°C At least 4 weeks.[1][2][3]
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This section provides a detailed methodology for a typical thrombin activity assay using

Chromozym TH.

Thrombin Activity Assay Protocol
This protocol is designed for a total assay volume of 3.2 mL in a plastic cuvette.

Materials:

Tris Buffer (50 mM Tris, 227 mM NaCl, pH 8.3)

Chromozym TH Solution (1.9 mM)

Sample containing thrombin

Spectrophotometer capable of measuring absorbance at 405 nm

Plastic cuvettes (1 cm light path)

Water bath or heating block set to +25°C

Pipettes

Procedure:

Prepare the Reaction Mixture:

In a plastic cuvette, add 2.8 mL of Tris buffer.[1]

Add 0.3 mL of Chromozym TH solution.[1]

Temperature Equilibration:

Mix the contents of the cuvette gently.

Incubate the cuvette at +25°C until the solution reaches this temperature.[1]

Initiate the Reaction:
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Start the reaction by adding 0.1 mL of the sample containing thrombin to the cuvette.[1]

Measurement:

Mix immediately and start monitoring the change in absorbance at 405 nm against a blank

(air or buffer).[1]

Record the absorbance at regular intervals to determine the linear range of the reaction.

Data Analysis:

Calculate the change in absorbance per minute (ΔA/minute) from the linear portion of the

curve.[1]

The thrombin activity can be calculated using the molar extinction coefficient of p-

nitroaniline (ε₄₀₅ = 10.4 L mmol⁻¹ cm⁻¹).[1]

Visualized Workflows and Pathways
The following diagrams illustrate the key processes involved in the use of Chromozym TH.
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Solution Preparation

Storage

Weigh Tris, NaCl,
and Chromozym TH

Dissolve Tris & NaCl
in ddH₂O

Dissolve Chromozym TH
in ddH₂O

Chromozym TH Solution Ready

Adjust pH to 8.3
with HCl

Bring to final volume
with ddH₂O

Tris Buffer Ready

Tris Buffer
+2 to +8°C

Chromozym TH Solution
+2 to +8°C

Chromozym TH Powder
+15 to +25°C
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Thrombin Assay Workflow

1. Mix Tris Buffer and
Chromozym TH Solution

2. Equilibrate at +25°C

3. Add Thrombin Sample

4. Measure Absorbance
at 405 nm

5. Calculate ΔA/minute

 

Enzymatic Reaction Pathway

Thrombin

Chromozym TH
(Colorless)

cleavage

p-Nitroaniline
(Yellow) Tos-Gly-Pro-Arg

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chromozym TH: Application Notes and Protocols for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668914#chromozym-th-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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